N-benzyl-4-(phenylsulfonyl)butanamide
Description
N-benzyl-4-(phenylsulfonyl)butanamide, also known as BPN14770, is a small molecule drug that has been recently developed for the treatment of various neurological disorders. It belongs to the class of benzamide derivatives and has shown promising results in preclinical studies for its potential use in the treatment of Alzheimer's disease, Fragile X syndrome, and other cognitive disorders.
Scientific Research Applications
Composite Membrane Synthesis for Desalination
Research by Padaki et al. (2013) focused on the synthesis of novel polymers, specifically Poly[(4-aminophenyl)sulfonyl]butanamide (PASB) and its methylated form (mPASB), for creating polysulfone composite membranes used in desalination. These membranes demonstrated significant salt rejection capabilities and hydrophilic properties, indicating potential applications in water purification technologies M. Padaki, A. Isloor, Rajesha Kumar, A. Ismail, T. Matsuura, 2013.
Analytical Chemistry for Environmental Monitoring
Harino et al. (1992) developed a method using gas chromatography for the simultaneous determination of butyltin and phenyltin compounds in aquatic environments. This research is critical for monitoring and controlling pollution levels of organotin compounds, which can have detrimental effects on aquatic life H. Harino, M. Fukushima, M. Tanaka, 1992.
Organic Synthesis Building Blocks
Guinchard et al. (2005) introduced tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates as a new class of N-(Boc) nitrone equivalents. These compounds serve as versatile building blocks in organic synthesis, enabling the production of N-(Boc)hydroxylamines through reactions with organometallics, highlighting their significance in constructing complex organic molecules Xavier Guinchard, Yannick Vallée, Jean-Noël Denis, 2005.
Ionic Liquids for Chemical Extraction
Research on the application of pyrrolidinium-based ionic liquids by Requejo et al. (2015) for the extraction of benzene from its mixtures with aliphatic hydrocarbons demonstrates the potential of these ionic liquids in industrial separation processes. This study underscores the efficiency and environmental benefits of using ionic liquids over traditional organic solvents P. Requejo, E. Gómez, N. Calvar, Á. Domínguez, 2015.
Antimycobacterial Agents
A study by Malwal et al. (2012) on thiol-activated sources of sulfur dioxide (SO₂) as antimycobacterial agents showcases the potential pharmacological applications of sulfonamide derivatives. Specifically, N-Benzyl-2,4-dinitrobenzenesulfonamide demonstrated significant potency against Mycobacterium tuberculosis, offering a new avenue for tuberculosis treatment Satish R. Malwal, D. Sriram, P. Yogeeswari, V. B. Konkimalla, H. Chakrapani, 2012.
properties
IUPAC Name |
4-(benzenesulfonyl)-N-benzylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S/c19-17(18-14-15-8-3-1-4-9-15)12-7-13-22(20,21)16-10-5-2-6-11-16/h1-6,8-11H,7,12-14H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXHVOMVAFWEJLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CCCS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-bromo-4-(3-methoxybenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one](/img/structure/B2597435.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide](/img/structure/B2597437.png)
![Ethyl 2-({4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzoyl}amino)-4-phenyl-3-thiophenecarboxylate](/img/structure/B2597440.png)
![methyl 4-(((1-(benzo[d][1,3]dioxol-5-ylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)methyl)benzoate](/img/structure/B2597444.png)
![(4-(3-chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone](/img/structure/B2597448.png)
![2-(4-ethylpiperazin-1-yl)benzo[d]thiazol-6-yl 4-(N,N-dimethylsulfamoyl)benzoate](/img/structure/B2597452.png)